Cas no 1497449-21-4 (4-(propan-2-yl)thiophen-3-amine)

• Product Name: 4-(propan-2-yl)thiophen-3-amine
• CAS No: 1497449-21-4
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 6424948
• PubChem ID: 82418027
• Update Time: 2025-09-24

4-(propan-2-yl)thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)thiophen-3-amine
• 1497449-21-4
• AKOS022718214
• SCHEMBL18610692
• EN300-1236149

• Inchi： 1S/C7H11NS/c1-5(2)6-3-9-4-7(6)8/h3-5H,8H2,1-2H3
• InChI Key： QLOZPCMVXWHIGM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1)C(C)C)N

Computed Properties

• Exact Mass: 141.06122053g/mol
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-(propan-2-yl)thiophen-3-amine

Professional Introduction to 4-(propan-2-yl)thiophen-3-amine (CAS No. 1497449-21-4)

4-(propan-2-yl)thiophen-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1497449-21-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in drug development. The compound features a thiophene core substituted with an amine group at the 3-position and an isopropyl group at the 4-position, making it a valuable scaffold for synthesizing novel bioactive molecules.

The structural motif of 4-(propan-2-yl)thiophen-3-amine positions it as a promising candidate for further exploration in medicinal chemistry. Thiophene derivatives are well-documented for their role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the amine functional group enhances its reactivity, allowing for further chemical modifications that can tailor its biological properties. This adaptability makes it an attractive building block for designing targeted therapies.

In recent years, the pharmaceutical industry has seen a surge in interest toward small-molecule inhibitors that modulate enzyme activity. 4-(propan-2-yl)thiophen-3-amine has been investigated as a potential inhibitor of several key enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have explored its interaction with poly(ADP-ribose) polymerases (PARPs), which are enzymes involved in DNA repair and cell survival pathways. Inhibiting PARPs has shown promise in treating certain types of cancer, particularly those with defects in DNA repair mechanisms.

Moreover, the compound's ability to cross the blood-brain barrier has made it a subject of interest in neuropharmacological research. The thiophene ring's aromaticity and the amine's polar nature contribute to its lipophilicity and solubility, which are critical factors for CNS drug delivery. Preclinical studies have suggested that derivatives of 4-(propan-2-yl)thiophen-3-amine may exhibit neuroprotective properties, making them candidates for treating conditions like Alzheimer's disease and Parkinson's disease. These findings underscore the compound's potential as a lead molecule for developing next-generation neurotherapeutics.

The synthesis of 4-(propan-2-yl)thiophen-3-amine involves multi-step organic reactions that highlight its synthetic accessibility. Common synthetic routes include nucleophilic substitution reactions on halogenated thiophenes followed by reduction steps to introduce the amine functionality. The isopropyl group can be introduced via Grignard reactions or other organometallic transformations, providing chemists with multiple pathways to functionalize the thiophene core. This synthetic flexibility allows researchers to modify the compound's structure systematically, optimizing its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(propan-2-yl)thiophen-3-amine. Molecular modeling techniques enable researchers to predict binding affinities and interactions between the compound and biological targets with high precision. These simulations help identify key structural features that enhance binding efficacy, reducing the time and cost associated with traditional high-throughput screening methods. By leveraging computational tools, scientists can design more effective derivatives with improved therapeutic potential.

In addition to its pharmaceutical applications, 4-(propan-2-yl)thiophen-3-amine has shown promise in materials science. Thiophene-based compounds are widely used in organic electronics due to their electron-deficient nature and ability to form stable conductive polymers. The amine group can serve as a reactive site for further polymerization or functionalization, leading to materials with tailored electronic properties. Research into thiophene derivatives continues to drive innovation in flexible electronics, solar cells, and other advanced technologies.

The safety profile of 4-(propan-2-yl)thiophen-3-amine is another critical aspect that warrants attention. While preclinical studies suggest its potential as a therapeutic agent, comprehensive toxicological assessments are essential before moving into clinical trials. Evaluating its metabolic stability, excretion pathways, and potential side effects will provide a clearer picture of its safety and efficacy. Collaborative efforts between chemists, biologists, and clinicians are necessary to ensure that this compound meets stringent regulatory standards before being translated into clinical practice.

Looking ahead, the future of 4-(propan-2-yl)thiophen-3-amine lies in interdisciplinary research that bridges synthetic chemistry with biological investigation. By combining experimental approaches with cutting-edge computational methods, scientists can unlock new possibilities for this versatile compound. Its unique structural features offer a rich foundation for developing innovative treatments across multiple therapeutic areas. As research progresses, 4-(propan-2-y]thiophen]-3-am ine (CAS No. 1497449- 21- 4) is poised to play a pivotal role in shaping the future of pharmaceutical science.